Cas no 2138002-72-7 (6-amino-2-propyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid)

• Product Name: 6-amino-2-propyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid
• CAS No: 2138002-72-7
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 6405924
• PubChem ID: 165474136
• Update Time: 2025-06-08

6-amino-2-propyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-amino-2-propyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid
• EN300-1129156
• 2138002-72-7

• Inchi： 1S/C13H17NO3/c1-2-3-12-10(13(15)16)7-8-6-9(14)4-5-11(8)17-12/h4-6,10,12H,2-3,7,14H2,1H3,(H,15,16)
• InChI Key： ZVCHGIIXIHYEPM-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2CC(C(=O)O)C1CCC)N

Computed Properties

• Exact Mass: 235.12084340g/mol
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 72.6Ų

Additional information on 6-amino-2-propyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid

Introduction to 6-amino-2-propyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid (CAS No. 2138002-72-7)

6-amino-2-propyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2138002-72-7, is a structurally complex organic compound belonging to the benzopyran class. This molecule has garnered significant attention in the pharmaceutical and chemical research communities due to its potential biological activities and structural versatility. The presence of both amino and carboxylic acid functional groups, combined with the aromatic benzopyran core, makes it a promising candidate for further investigation in drug discovery and medicinal chemistry.

The benzopyran scaffold is a well-documented motif in natural products and pharmacologically active compounds. Its structural framework is characterized by a fused ring system consisting of a benzene ring and a pyran ring, which can be further modified through various substitutions at different positions. In the case of 6-amino-2-propyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid, the substitution pattern includes an amino group at the 6-position, an isopropyl group at the 2-position, and a carboxylic acid group at the 3-position. These specific modifications contribute to the compound's unique chemical properties and biological interactions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential of such heterocyclic compounds more efficiently. The 6-amino-2-propyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid structure has been subjected to virtual screening and docking studies to identify its binding affinity with various biological targets. Preliminary results suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors implicated in inflammatory responses and metabolic disorders.

One of the most intriguing aspects of this compound is its potential role in modulating immune responses. The amino group at the 6-position can serve as a site for post-translational modifications, which are critical for protein-protein interactions. Additionally, the carboxylic acid moiety can participate in hydrogen bonding interactions, enhancing the compound's ability to bind to biological targets. These features make 6-amino-2-propyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid a valuable scaffold for designing immunomodulatory agents.

In vitro studies have begun to unravel the mechanistic aspects of this compound's biological effects. Researchers have observed that it can influence the expression of key cytokines involved in immune regulation. For instance, it may suppress pro-inflammatory cytokine production while promoting anti-inflammatory responses. Such findings are particularly relevant in the context of developing novel therapeutics for autoimmune diseases and chronic inflammation.

The synthetic pathways for 6-amino-2-propyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid have also been optimized to improve yield and purity. Modern synthetic techniques, including transition metal-catalyzed reactions and asymmetric synthesis, have been employed to construct the benzopyran core with high precision. These advancements not only facilitate large-scale production but also allow for structural diversification through analog synthesis.

Future research directions include exploring the pharmacokinetic properties of this compound to assess its bioavailability and metabolic stability. Additionally, preclinical studies are needed to evaluate its safety profile and therapeutic efficacy in animal models. The integration of high-throughput screening technologies will further accelerate the discovery process by identifying derivatives with enhanced biological activity.

The versatility of 6-amino-2-propyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid extends beyond its immunomodulatory potential. Its structural framework can be modified to target other disease pathways, such as cancer and neurodegenerative disorders. For example, functionalization at different positions on the benzopyran core could lead to compounds with inhibitory effects on kinases or proteases involved in tumor growth.

The role of natural product-inspired scaffolds like benzopyrans in drug discovery cannot be overstated. These molecules often exhibit unique biological activities due to their complex structures and diverse functional groups. 6-amino-2-propyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid exemplifies how rational design based on known bioactive structures can lead to novel therapeutic candidates.

In conclusion,6-amino--propyl--3--4--dihydro--2H--1--benzopyran--3--carboxylic acid (CAS No. 21380027) represents a promising area of research with significant potential in pharmaceutical development. Its unique structural features and demonstrated biological activities make it a valuable asset in medicinal chemistry efforts aimed at addressing complex diseases.